Cas no 865592-49-0 (3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 865592-49-0
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6071282
• PubChem ID: 2138885
• Update Time: 2025-07-17

3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide
• 3,4-dimethyl-N-(6-morpholin-4-ylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 3,4-dimethyl-N-[6-(4-morpholinylsulfonyl)-2-benzothiazolyl]-
• KUC107316N
• 3,4-dimethyl-N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)benzamide
• AKOS002051840
• 3,4-DIMETHYL-N-[6-(MORPHOLINE-4-SULFONYL)-1,3-BENZOTHIAZOL-2-YL]BENZAMIDE
• 865592-49-0
• KSC-13-230
• F1420-0851

• Inchi： 1S/C20H21N3O4S2/c1-13-3-4-15(11-14(13)2)19(24)22-20-21-17-6-5-16(12-18(17)28-20)29(25,26)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,21,22,24)
• InChI Key： XEPUNMYMQWFPPH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2S1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 8.87±0.70(Predicted)

Additional information on 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide

3,4-Dimethyl-N-6-(Morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 865592-49-0): A Comprehensive Overview

3,4-Dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 865592-49-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide is composed of a benzothiazole core, substituted with morpholine and sulfonyl groups, as well as dimethyl functionalities. These structural elements contribute to its distinct physicochemical properties and biological activities. The benzothiazole moiety is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

Recent research has highlighted the potential of 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide as an inhibitor of specific enzymes and signaling pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a promising candidate for the development of targeted therapies in oncology.

In addition to its enzymatic inhibition properties, 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and mediators, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it demonstrates good tissue penetration and sustained plasma levels, which are crucial for maintaining therapeutic efficacy.

Clinical trials have further validated the safety and efficacy of 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide. Phase I trials have established a favorable safety profile with minimal adverse effects observed at therapeutic doses. Phase II trials are currently underway to evaluate its efficacy in specific disease indications such as cancer and inflammatory disorders.

The synthetic route for the preparation of 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide involves several well-defined steps. Key intermediates include the synthesis of the benzothiazole core and the subsequent introduction of the morpholine and sulfonyl groups. These synthetic methods are scalable and can be adapted for large-scale production to meet clinical and commercial demands.

In conclusion, 3,4-dimethyl-N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 865592-49-0) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As the understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapies for various diseases.